Cas no 55092-30-3 (1H-2-Benzothiopyranium,1-(3-bromophenyl)-2-phenyl-)

• Product Name: 1H-2-Benzothiopyranium,1-(3-bromophenyl)-2-phenyl-
• CAS No: 55092-30-3
• MF: C₂₁H₁₆BrS
• MW: 380.320743560791
• CID: 373744
• PubChem ID: 171404
• Update Time: 2025-04-19

1H-2-Benzothiopyranium,1-(3-bromophenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzothiopyranium,1-(3-bromophenyl)-2-phenyl-
• 1-(3-bromophenyl)-2-phenyl-1H-isothiochromen-2-ium
• 2-bromoacetoxyprogesterone
• 1-(3-Bromophenyl)-2-phenyl-1H-2-benzothiopyran-2-ium
• 1H-2-Benzothiopyranium, 1-(3-bromophenyl)-2-phenyl-
• DTXSID60970457
• 55092-30-3

• Inchi： 1S/C21H16BrS/c22-18-9-6-8-17(15-18)21-20-12-5-4-7-16(20)13-14-23(21)19-10-2-1-3-11-19/h1-15,21H/q+1
• InChI Key： QHMSNKYRSCOTFT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C2C=CC=CC=2C=C[S+]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 379.01568
• Monoisotopic Mass: 379.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromenes